Cas no 2137069-74-8 ({[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}dipropylamine)

• Product Name: {[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}dipropylamine
• CAS No: 2137069-74-8
• MF: C₁₂H₂₆N₂O
• MW: 214.347643375397
• CID: 5908146
• PubChem ID: 165457391
• Update Time: 2025-06-08

{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}dipropylamine Chemical and Physical Properties

Names and Identifiers

• 2137069-74-8
• EN300-712836
• {[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}dipropylamine

• Inchi： 1S/C12H26N2O/c1-4-6-14(7-5-2)10-11-8-12(15-3)9-13-11/h11-13H,4-10H2,1-3H3/t11-,12-/m0/s1
• InChI Key： LMFKKIQIJHHNCQ-RYUDHWBXSA-N
• SMILES： O(C)[C@@H]1CN[C@H](CN(CCC)CCC)C1

Computed Properties

• Exact Mass: 214.204513457g/mol
• Monoisotopic Mass: 214.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.5Ų

Additional information on {[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}dipropylamine

Comprehensive Overview of {[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}dipropylamine (CAS No. 2137069-74-8)

The compound {[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}dipropylamine (CAS No. 2137069-74-8) is a chiral amine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a methoxypyrrolidine core and dipropylamine side chain, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical properties, which are critical for drug design and development.

In recent years, the demand for chiral amines like {[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}dipropylamine has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure compounds. This compound's 4-methoxypyrrolidine moiety is particularly noteworthy, as it enhances solubility and bioavailability—key factors in modern drug formulation. Its CAS number, 2137069-74-8, is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the hottest topics in organic chemistry today is the development of green synthesis methods. {[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}dipropylamine aligns with this trend, as researchers explore catalytic processes to produce it efficiently with minimal environmental impact. Questions like "How to synthesize chiral pyrrolidine derivatives sustainably?" or "What are the applications of dipropylamine-based compounds in medicine?" are commonly encountered in search engines, highlighting public interest.

The stereochemistry of {[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}dipropylamine is another area of focus. The (2S,4S) configuration ensures high selectivity in reactions, making it ideal for constructing complex molecular architectures. This specificity is crucial for targeting enzymes or receptors in drug discovery, a topic frequently discussed in medicinal chemistry forums and publications.

From a commercial perspective, CAS No. 2137069-74-8 is gaining traction in custom synthesis catalogs. Suppliers often highlight its purity (>98%) and compatibility with cross-coupling reactions, addressing queries like "Where to buy high-purity chiral amines?" or "What are the storage conditions for 4-methoxypyrrolidine derivatives?" These practical considerations are vital for laboratories and manufacturers.

In summary, {[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}dipropylamine represents a versatile building block in organic synthesis, with applications spanning pharmaceuticals, agrochemicals, and materials science. Its combination of stereochemical precision and functional group diversity ensures its continued prominence in research and industry.